6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile
Overview
Description
“6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile” is a chemical compound with the molecular formula C10H5N3O3 and a molecular weight of 215.16 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile” is defined by its molecular formula, C10H5N3O3 . The InChI code for this compound is 1S/C10H5N3O3/c11-4-6-5-12-9-2-1-7 (13 (15)16)3-8 (9)10 (6)14/h1-3,5H, (H,12,14) .Physical And Chemical Properties Analysis
The physical form of “6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile” is a powder . It has a molecular weight of 215.16 and a molecular formula of C10H5N3O3 .Scientific Research Applications
Chemical Reactions and Synthesis
6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile is involved in various chemical reactions and synthesis processes. For instance, it reacts with potassium cyanide in methanol, leading to compounds like o-methoxyquinoline-carbonitrile and 1-aminosoxazoloquinoline (Okamoto, Takahashi, Takayama, Kitagawa, & Ikeda, 1969). Another study reported the synthesis of 1-substituted derivatives of this compound, showing potential as antimicrobial drugs (Glushkov, Marchenko, & Levshin, 1997).
Spectroscopic Characterization
Spectroscopic studies have been conducted on derivatives of 1,4-dihydro-4-oxoquinoline, which include 6-nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile. These studies provide insight into the properties of these compounds, particularly their interaction with light and potential for photoinduced processes (Barbieriková et al., 2011).
Pharmacological Potential
Research has explored the potential of 6-nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile derivatives as inhibitors of epidermal growth factor receptor (EGF-R) kinase. These studies are crucial in understanding the compound's role in drug development, particularly in targeting specific biological pathways (Wissner et al., 2000).
Electronic and Optical Properties
Investigations into the electronic and optical properties of hydroquinoline derivatives, including those of 6-nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile, are essential for applications in materials science. These studies assess the structural, electronic, and optical characteristics, contributing to their potential use in various technological applications (Irfan et al., 2020).
Corrosion Inhibition
Research has also been conducted on the use of derivatives of 6-nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile as corrosion inhibitors. This application is significant in the field of materials science, particularly for protecting metals like steel in corrosive environments (Verma et al., 2015).
Safety And Hazards
properties
IUPAC Name |
6-nitro-4-oxo-1H-quinoline-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5N3O3/c11-4-6-5-12-9-2-1-7(13(15)16)3-8(9)10(6)14/h1-3,5H,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZIXIFBGEDRCAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C(=CN2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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